Cas no 2580219-95-8 (1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate)

• Product Name: 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate
• CAS No: 2580219-95-8
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD33020580
• CID: 5660989
• PubChem ID: 155858896
• Update Time: 2025-05-23

1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-methyl-2-pent-4-ynylpropanedioate
• EN300-27699448
• 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate
• 2580219-95-8

• MDL： MFCD33020580
• Inchi： 1S/C11H16O4/c1-5-6-7-8-11(2,9(12)14-3)10(13)15-4/h1H,6-8H2,2-4H3
• InChI Key： MCVNANSFFXEAJD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)(C)CCCC#C)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate

1,3-Dimethyl 2-Methyl-2-(Pent-4-yn-1-yl)Propanedioate: A Comprehensive Overview

1,3-Dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate (CAS No. 2580219-95-8) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinct molecular structure, which includes a diester functionality and an alkyne moiety, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate is C₁₃H₁₈O₄. Its molecular weight is 238.27 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). These properties make it highly suitable for use in various synthetic reactions and processes.

In the realm of pharmaceutical research, 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The alkyne functionality in the molecule allows for efficient click chemistry reactions, which can be used to attach various functional groups to enhance the pharmacological properties of the final product.

Beyond pharmaceutical applications, 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate has also found utility in materials science. Its unique structure makes it an excellent candidate for the synthesis of functional polymers and coatings. Researchers at the University of California, Berkeley, have reported the use of this compound in the development of self-healing materials. By incorporating the alkyne group into polymer networks, they were able to create materials that could repair themselves when damaged, opening up new possibilities for applications in aerospace and automotive industries.

In organic synthesis, 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate serves as a versatile starting material for a wide range of reactions. Its diester functionality can be selectively hydrolyzed or reduced to generate different intermediates, which can then be further modified to produce a variety of target molecules. The presence of the alkyne group also allows for facile functionalization through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, making it a valuable tool in synthetic chemistry.

The safety and handling of 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 1,3-dimethyl 2-methyl-2-(pent-4-yn-1-yl)propanedioate (CAS No. 2580219-95-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow even further.